Cas no 1247483-45-9 (1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene)

• Product Name: 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene
• CAS No: 1247483-45-9
• MF: C₁₃H₁₆BrFO
• MW: 287.167946815491
• CID: 6018331
• PubChem ID: 62113876
• Update Time: 2025-06-11

1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene
• Benzene, 1-[2-bromo-1-(cyclopentyloxy)ethyl]-4-fluoro-
• 1-(2-Bromo-1-(cyclopentyloxy)ethyl)-4-fluorobenzene
• 1-[2-bromo-1-(cyclopentyloxy)ethyl]-4-fluorobenzene
• 1247483-45-9
• AKOS011393812
• EN300-1132804
• CS-0304602

• Inchi： 1S/C13H16BrFO/c14-9-13(16-12-3-1-2-4-12)10-5-7-11(15)8-6-10/h5-8,12-13H,1-4,9H2
• InChI Key： KBIBFIFJMYZKOR-UHFFFAOYSA-N
• SMILES： C1(C(OC2CCCC2)CBr)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 286.03686g/mol
• Monoisotopic Mass: 286.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 323.1±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene

Professional Introduction to 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene (CAS No. 1247483-45-9)

1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene, with the CAS number 1247483-45-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The structure of 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene incorporates several key functional groups that contribute to its unique chemical properties. The presence of a bromine atom at the 2-position and a fluorine atom at the 4-position of the benzene ring introduces electrophilic and electron-withdrawing effects, respectively, which can modulate the reactivity and binding affinity of the molecule. Additionally, the cyclopentyloxy ethyl side chain provides steric hindrance and enhances lipophilicity, which are crucial factors in determining the compound's pharmacokinetic profile.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atom in 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene plays a critical role in these properties by increasing the compound's resistance to enzymatic degradation. This feature makes it particularly useful in designing long-acting drugs that require sustained release and prolonged therapeutic effects.

The bromine substituent at the 2-position of the benzene ring serves as a versatile handle for further chemical modifications. It can be readily engaged in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures. These reactions allow for the introduction of diverse functional groups, enabling the synthesis of novel derivatives with tailored biological activities.

Recent studies have highlighted the potential of 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene as a lead compound for developing new therapeutic agents. Researchers have demonstrated its efficacy in preclinical models for various diseases, including cancer and inflammatory disorders. The compound's ability to interact with specific biological targets has been attributed to its optimized balance of lipophilicity and polarizability, which enhances its binding affinity to protein receptors.

The cyclopentyloxy ethyl side chain not only contributes to the lipophilicity of the molecule but also influences its solubility and membrane permeability. This feature is particularly important for drug candidates that need to cross biological barriers, such as the blood-brain barrier. By fine-tuning this side chain, medicinal chemists can optimize the pharmacokinetic properties of 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene, making it more suitable for clinical applications.

In addition to its pharmaceutical applications, 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing advanced materials with specific electronic and optical properties. For instance, fluorinated aromatic compounds are widely used in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs) due to their high charge carrier mobility and thermal stability.

The synthesis of 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are commonly employed to construct the desired molecular framework. These methods highlight the importance of expertise in organic chemistry in developing complex molecules like this one.

Ongoing research efforts are focused on exploring new derivatives of 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene with enhanced biological activity and improved pharmacokinetic profiles. By leveraging computational modeling and high-throughput screening techniques, scientists aim to identify novel analogs that exhibit superior therapeutic efficacy while minimizing side effects. These studies underscore the dynamic nature of pharmaceutical research and development, where continuous innovation is essential for advancing medical treatments.

The industrial production of 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene requires stringent quality control measures to ensure consistency and safety. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets regulatory standards for pharmaceutical use. This includes rigorous testing for purity, stability, and impurities to ensure that the compound is safe and effective for clinical applications.

In conclusion, 1-2-bromo-1-(cyclopentyloxy)ethyl-4-fluorobenzene (CAS No. 1247483-45-9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable tool for drug discovery programs aimed at developing new therapeutic agents for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical treatments and technological innovations.